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Compound of Interest

Compound Name: Z-DL-Met-OH

Cat. No.: B3024028

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Z-DL-Met-OH (N-
Benzyloxycarbonyl-DL-methionine), a derivative of the amino acid methionine used in scientific
research and drug development. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Core Safety and Physical Data

The following table summarizes the key quantitative data for Z-DL-Met-OH, compiled from
available safety data sheets.
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Property Value Reference
CAS Number 4434-61-1 [1]
Molecular Formula C13H17NO4S [1]
Molecular Weight 283.4 g/mol [1]
Appearance White to off-white solid [2]
Purity >97% [1]
Melting Point 67 -70°C/152.6 - 158 °F [2]
Boiling Point No data available [2]
Flash Point No data available [2]
Solubility No data available [2]
GHS Classification Not classified as hazardous [1]

Hazard Identification and Precautionary Measures

According to available safety data, Z-DL-Met-OH is not classified as a hazardous substance.[1]
However, as with any chemical, it is essential to handle it with care and adhere to good
laboratory practices.

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or goggles are recommended.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: A laboratory coat and appropriate protective clothing should be

worn.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[1]

Handling and Storage:
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Avoid creating dust.[2]
Wash hands thoroughly after handling.[1]
Keep the container tightly closed in a dry and well-ventilated place.[1]

Recommended long-term storage is at -20°C, with short-term storage at 2-8°C.[1]

Emergency Procedures

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration.[1]

Skin Contact: Immediately wash the affected area with plenty of water. Remove
contaminated clothing.[1]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with copious amounts of water.[1]

In all cases of exposure, seek medical attention if symptoms persist.[1][2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,
nitrogen oxides (NOx), and sulfur oxides.[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus.[1]

Accidental Release Measures:
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In the event of a spill, follow the logical workflow outlined below. The primary objectives are to
ensure personnel safety, contain the spill, and properly clean the affected area.

Z-DL-Met-OH Spill Response Workflow

Initial Response

Evacuate Immediate Area

Alert Supervisor and

Nearby Personnel

Assess Spill Severity

Personal Protective Equipment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Containment & Cleanup

Contain Spill with
Inert Absorbent Material

Carefully Sweep Up
Solid Material

Place in a Labeled,
Sealable Container

Clean Spill Area with
Appropriate Solvent

Dispose of Waste According to
Institutional and Local Regulations
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Click to download full resolution via product page
Z-DL-Met-OH Spill Response Workflow

Experimental Protocols

While this guide does not detail specific experimental uses of Z-DL-Met-OH, it is imperative
that all laboratory work involving this compound is preceded by a thorough risk assessment
and the development of a detailed experimental protocol. This protocol should incorporate the
safety and handling information provided in this document.

Disclaimer

The information provided in this guide is intended for trained professionals and is based on
currently available safety data. It is not exhaustive and may not be applicable to all situations.
Users should always consult the most recent Safety Data Sheet (SDS) for Z-DL-Met-OH and
adhere to all applicable institutional, local, and national safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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